Cas no 5466-35-3 ( )

• Product Name: &nbsp
• CAS No: 5466-35-3
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 942441
• PubChem ID: 231313
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [2-methyl-2-(4-propan-2-ylphenyl)-1,3-oxathiolan-5-yl]methanol
• 5466-35-3
• N-(2,5-dimethylcyclopentylidene)hydroxylamine
• NSC-27297
• NSC27297
• DTXSID00969941
•  

• Inchi： 1S/C7H13NO/c1-5-3-4-6(2)7(5)8-9/h5-6,9H,3-4H2,1-2H3
• InChI Key： PYFBOWYTJLHILI-UHFFFAOYSA-N
• SMILES： O/N=C1/C(C)CCC/1C

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 205.4°C at 760 mmHg
• Flash Point: 107.8°C
• Refractive Index: 1.525
• PSA: 32.59